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Introduction

Repaglinide is a potent, short-acting insulin secretagogue belonging to the meglitinide class of

antidiabetic drugs.[1][2] It is utilized in the management of type 2 diabetes mellitus by

stimulating insulin release from pancreatic β-cells.[2][3][4] In a research context, Repaglinide
is a valuable tool for studying insulin secretion pathways and β-cell function. Its mechanism of

action involves the closure of ATP-sensitive potassium (KATP) channels on the plasma

membrane of pancreatic β-cells, which mimics the effect of elevated intracellular ATP levels.[2]

[5][6] This action leads to membrane depolarization, an influx of calcium ions, and subsequent

exocytosis of insulin-containing granules.[2][5]

Due to its hydrophobic nature, Repaglinide is sparingly soluble in aqueous buffers,

necessitating the use of an organic solvent for the preparation of stock solutions for cell culture

experiments.[7] Dimethyl sulfoxide (DMSO) is the most common solvent of choice due to its

high solvating power for Repaglinide and miscibility with aqueous cell culture media.[1][7][8]

However, it is crucial to control the final concentration of DMSO in the culture medium, as it can

have cytotoxic effects and influence cellular functions.[9][10][11] Most cell lines can tolerate

DMSO concentrations up to 0.5%, but it is generally recommended to keep the final

concentration at or below 0.1% to minimize off-target effects.[9][10][12][13][14] A vehicle control

(medium with the same final concentration of DMSO) should always be included in experiments

to account for any solvent-induced effects.[9][12]
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Table 1: Physicochemical Properties of Repaglinide

Property Value Reference

Molecular Formula C₂₇H₃₆N₂O₄ [7]

Molecular Weight 452.6 g/mol [7]

Appearance Crystalline solid [7]

Storage (Solid) -20°C [7]

Stability (Solid) ≥ 4 years [7]

Table 2: Solubility of Repaglinide

Solvent Solubility Reference

DMSO
≥20 mg/mL, ~30 mg/mL, up to

91 mg/mL
[1][7][8]

Ethanol ~25 mg/mL, up to 91 mg/mL [7][8]

Dimethylformamide (DMF) ~30 mg/mL [7]

Water Insoluble [8]

1:4 DMSO:PBS (pH 7.2)

Solution
~0.2 mg/mL [7]

Table 3: Recommended Final DMSO Concentrations in Cell Culture
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Cell Sensitivity
Recommended
Max. Final DMSO
Concentration

Notes Reference

Most Cell Lines ≤ 0.5%

Generally well-

tolerated without

significant cytotoxicity.

[10][11]

High Sensitivity /

Primary Cells
≤ 0.1%

Recommended to

avoid any potential

influence on cellular

function or viability.

[13][14]

[9][12]

General Use 0.1% - 0.5%

A DMSO tolerance

test is advised to

determine the optimal

concentration for your

specific cell line.

[9][10]

Experimental Protocols
Protocol 1: Preparation of a Concentrated Repaglinide
Stock Solution in DMSO
This protocol describes the preparation of a 30 mM Repaglinide stock solution in DMSO.

Materials:

Repaglinide (crystalline solid, MW: 452.6 g/mol )

Anhydrous/fresh Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.lifetein.com/chat/932729-DMSO-usage-in-cell-culture
https://pmc.ncbi.nlm.nih.gov/articles/PMC4082964/
https://www.lifetein.com/chat/386329-Optimizing-Peptide-Solubility-in-Cell-Culture-A-Guide-to-Safe-and-Effective-DMSO-Use
https://www.researchgate.net/post/Does_anybody_know_what_is_the_safe_solution_of_DMSO_for_cell_cultures
https://www.researchgate.net/post/What-the-concentration-of-DMSO-you-use-in-cell-culture-assays
https://www.researchgate.net/post/What_must_be_the_maximum_final_DMSO_in_a_cell_culture_plate_24_well_plate_if_I_have_to_dissolve_my_compound_in_DMSO
https://www.researchgate.net/post/What-the-concentration-of-DMSO-you-use-in-cell-culture-assays
https://www.lifetein.com/chat/932729-DMSO-usage-in-cell-culture
https://www.benchchem.com/product/b1680517?utm_src=pdf-body
https://www.benchchem.com/product/b1680517?utm_src=pdf-body
https://www.benchchem.com/product/b1680517?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Safety Precautions: Wear appropriate personal protective equipment (PPE), including a lab

coat, gloves, and safety glasses. Handle Repaglinide powder in a chemical fume hood.

Calculation: To prepare a 30 mM stock solution, calculate the mass of Repaglinide needed.

For 1 mL of a 30 mM stock:

Mass (mg) = 30 mmol/L * 1 mL * (1 L / 1000 mL) * 452.6 g/mol * (1000 mg / 1 g) = 13.58

mg

Weighing: Carefully weigh out 13.58 mg of Repaglinide powder and place it into a sterile

microcentrifuge tube.

Dissolving: Add 1 mL of fresh, anhydrous DMSO to the tube.[8] Moisture-absorbing DMSO

can reduce solubility.[8]

Mixing: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.

Gentle warming in a 37°C water bath can aid dissolution if necessary.

Sterilization (Optional): If required for your application, the concentrated stock solution can

be sterilized by filtering through a 0.22 µm DMSO-compatible syringe filter (e.g., PTFE).

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C or -80°C. The stock solution in DMSO is stable for at

least one month at -20°C and up to one year at -80°C.[8]

Protocol 2: Dilution of Repaglinide for Cell Treatment
This protocol describes the dilution of the DMSO stock solution into cell culture medium for

treating cells.

Procedure:

Thaw Stock Solution: Thaw one aliquot of the Repaglinide stock solution at room

temperature.
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Pre-warm Medium: Pre-warm the required volume of complete cell culture medium

(containing serum, if applicable) to 37°C.

Serial Dilution (Recommended): To avoid precipitation, it is best to perform a serial dilution.

First, make an intermediate dilution of the stock solution in pre-warmed culture medium.

Example for a 30 µM final concentration from a 30 mM stock (1000x dilution): Add 2 µL of

the 30 mM stock solution to 1998 µL of pre-warmed medium to make a 30 µM working

solution.

Direct Addition: Add the required volume of the diluted working solution to your cell culture

wells. Mix gently by swirling the plate.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to control wells. For a 1000x dilution, this would be 0.1% DMSO.

Incubation: Incubate the cells for the desired experimental duration.

Protocol 3: DMSO Tolerance Assay
This protocol is to determine the maximum non-toxic concentration of DMSO for your specific

cell line.

Materials:

Your cell line of interest

Complete cell culture medium

96-well cell culture plates

DMSO, cell culture grade

Cell viability assay kit (e.g., MTT, PrestoBlue, or similar)

Procedure:
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Cell Seeding: Seed your cells in a 96-well plate at a density appropriate for a 24-72 hour

incubation period and allow them to adhere overnight.

Prepare DMSO Dilutions: Prepare a series of DMSO dilutions in complete culture medium

(e.g., 2%, 1%, 0.5%, 0.25%, 0.1%, 0.05%, and a 0% control).

Treat Cells: Remove the old medium from the cells and replace it with the medium containing

the different DMSO concentrations. Include at least three replicate wells for each

concentration.

Incubate: Incubate the plate for your typical experimental duration (e.g., 24, 48, or 72 hours).

Assess Viability: At the end of the incubation period, assess cell viability using your chosen

assay according to the manufacturer's instructions.

Analysis: Plot cell viability (%) against DMSO concentration (%). The highest concentration

of DMSO that does not significantly reduce cell viability compared to the untreated control is

the maximum tolerated concentration for your experiments.
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Caption: Experimental workflow for preparing and using Repaglinide in cell culture.
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Caption: Repaglinide's mechanism of action in stimulating insulin secretion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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